Cas no 2228340-39-2 (3-(3-fluoro-2-methoxyphenyl)but-3-en-1-amine)

• Product Name: 3-(3-fluoro-2-methoxyphenyl)but-3-en-1-amine
• CAS No: 2228340-39-2
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6015658
• PubChem ID: 165617155
• Update Time: 2025-06-12

3-(3-fluoro-2-methoxyphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-methoxyphenyl)but-3-en-1-amine
• EN300-1821138
• 2228340-39-2

• Inchi： 1S/C11H14FNO/c1-8(6-7-13)9-4-3-5-10(12)11(9)14-2/h3-5H,1,6-7,13H2,2H3
• InChI Key： PQOHAXSSQCXXCH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C(=C)CCN

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-fluoro-2-methoxyphenyl)but-3-en-1-amine

Comprehensive Overview of 3-(3-Fluoro-2-Methoxyphenyl)But-3-En-1-Amine (CAS No. 2228340-39-2)

The compound 3-(3-fluoro-2-methoxyphenyl)but-3-en-1-amine (CAS No. 2228340-39-2) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and methoxy substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and selective enzyme inhibitors.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of a fluoro group in 3-(3-fluoro-2-methoxyphenyl)but-3-en-1-amine aligns with this trend, as it often improves binding affinity to target proteins. This compound is also being explored for its potential in precision medicine, a hot topic in modern pharmacology, where tailored therapies are designed based on individual genetic profiles.

From a synthetic chemistry perspective, the but-3-en-1-amine moiety offers versatility for further functionalization. Chemists can leverage this scaffold to create libraries of derivatives for high-throughput screening. This approach is particularly relevant in the context of AI-driven drug discovery, where computational models predict the most promising candidates for experimental validation. The compound’s CAS number 2228340-39-2 is frequently searched in databases like PubChem and Reaxys, reflecting its growing importance in academic and industrial labs.

Another area of interest is the compound’s potential application in sustainable chemistry. With the global push toward greener synthetic methods, researchers are investigating how 3-(3-fluoro-2-methoxyphenyl)but-3-en-1-amine can be produced using catalysis or biocatalysis to minimize waste and energy consumption. This aligns with the broader ESG (Environmental, Social, and Governance) goals adopted by many pharmaceutical companies.

Safety and regulatory compliance are critical considerations for any chemical entity. While 3-(3-fluoro-2-methoxyphenyl)but-3-en-1-amine is not classified as hazardous under current guidelines, proper handling protocols must be followed to ensure workplace safety. Its molecular weight and physicochemical properties are well-documented, facilitating its integration into standard laboratory workflows.

In summary, 3-(3-fluoro-2-methoxyphenyl)but-3-en-1-amine (CAS No. 2228340-39-2) represents a promising building block for innovative research. Its relevance to drug development, sustainable synthesis, and computational chemistry positions it at the forefront of contemporary scientific inquiry. As the field evolves, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing green chemistry initiatives.